(2E)-3-(4-ethylphenyl)but-2-enoic acid
Overview
Description
“(2E)-3-(4-ethylphenyl)but-2-enoic acid” is a chemical compound with the CAS Number: 1380395-08-3 . It has a molecular weight of 190.24 . The compound is typically in powder form .
Molecular Structure Analysis
The molecular formula of “(2E)-3-(4-ethylphenyl)but-2-enoic acid” is C12H14O2 . The InChI code for this compound is 1S/C12H14O2/c1-3-10-4-6-11(7-5-10)9(2)8-12(13)14/h4-8H,3H2,1-2H3,(H,13,14)/b9-8+ .Physical And Chemical Properties Analysis
“(2E)-3-(4-ethylphenyl)but-2-enoic acid” is a powder . The compound has a molecular weight of 190.24 . The storage temperature and boiling point are not specified .Scientific Research Applications
Neutron Capture Therapy
Boronic acids and their esters, which can be derived from compounds like (2E)-3-(4-ethylphenyl)but-2-enoic acid , are considered for use as boron-carriers in neutron capture therapy . This therapy is a type of cancer treatment that targets and destroys cancer cells more selectively than traditional radiotherapy.
Synthesis of Boronic Pinacol Esters
The compound could be used in the synthesis of phenylboronic pinacol esters, which are important in various chemical reactions and have applications in organic synthesis .
Chemical Database Inclusion
(2E)-3-(4-ethylphenyl)but-2-enoic acid: could be included in chemical databases like ChemSynthesis, which provide synthesis references and physical properties for a wide range of compounds. This inclusion would be beneficial for researchers looking for synthesis information or physical properties related to the compound .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-(4-ethylphenyl)but-2-enoic acid involves the reaction of 4-ethylbenzaldehyde with ethyl acetoacetate to form ethyl 3-(4-ethylphenyl)but-2-enoate, which is then hydrolyzed to yield the target compound.", "Starting Materials": [ "4-ethylbenzaldehyde", "ethyl acetoacetate", "sodium ethoxide", "water", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 4-ethylbenzaldehyde (1.0 equiv) and ethyl acetoacetate (1.2 equiv) in ethanol and add sodium ethoxide (1.2 equiv).", "Step 2: Heat the reaction mixture at reflux for 4-6 hours.", "Step 3: Cool the reaction mixture and add water to precipitate the product.", "Step 4: Filter the product and wash with water.", "Step 5: Dissolve the product in ethanol and add hydrochloric acid to hydrolyze the ester.", "Step 6: Heat the reaction mixture at reflux for 2-3 hours.", "Step 7: Cool the reaction mixture and extract the product with ethyl acetate.", "Step 8: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the target compound." ] } | |
CAS RN |
1380395-08-3 |
Product Name |
(2E)-3-(4-ethylphenyl)but-2-enoic acid |
Molecular Formula |
C12H14O2 |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
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